Cas no 922105-34-8 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylpropane-1-sulfonamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylpropane-1-sulfonamide
• CAS No: 922105-34-8
• MF: C₁₅H₂₂N₂O₃S
• MW: 310.411782741547
• CID: 6032927
• PubChem ID: 40889526
• Update Time: 2025-05-20

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylpropane-1-sulfonamide
• 1-Propanesulfonamide, N-(1-ethyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-2-methyl-
• F2278-0050
• AKOS024635760
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-methylpropane-1-sulfonamide
• 922105-34-8

• Inchi： 1S/C15H22N2O3S/c1-4-17-14-7-6-13(9-12(14)5-8-15(17)18)16-21(19,20)10-11(2)3/h6-7,9,11,16H,4-5,8,10H2,1-3H3
• InChI Key： GPUCMXQEJSYPLQ-UHFFFAOYSA-N
• SMILES： C(S(NC1C=CC2=C(C=1)CCC(=O)N2CC)(=O)=O)C(C)C

Computed Properties

• Exact Mass: 310.13511374g/mol
• Monoisotopic Mass: 310.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 530.3±60.0 °C(Predicted)
• pka: 9.36±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylpropane-1-sulfonamide

Introduction to N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylpropane-1-sulfonamide (CAS No. 922105-34-8)

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylpropane-1-sulfonamide, identified by its CAS number 922105-34-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of tetrahydroquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a sulfonamide group and a tetrahydroquinoline core, make it a promising candidate for further investigation in drug discovery and development.

The sulfonamide functional group is well-known for its role as a pharmacophore in numerous therapeutic agents. Sulfonamides exhibit a wide range of biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the tetrahydroquinoline scaffold of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylpropane-1-sulfonamide enhances its potential as a bioactive molecule. The tetrahydroquinoline ring system is known to contribute to the binding affinity and selectivity of the compound towards various biological targets.

In recent years, there has been a surge in research focused on developing novel tetrahydroquinoline derivatives as potential therapeutic agents. These derivatives have shown promise in various preclinical studies due to their ability to interact with multiple biological pathways. The compound N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylpropane-1-sulfonamide is no exception and has been the subject of several studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its structural versatility. The presence of both the sulfonamide and tetrahydroquinoline moieties allows for modifications that can fine-tune its biological activity. For instance, the ethyl group at the 1-position of the tetrahydroquinoline ring can be replaced with other substituents to alter the electronic properties of the molecule. Similarly, the sulfonamide group can be derivatized to enhance solubility or improve metabolic stability.

The synthesis of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylpropane-1-sulfonamide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the tetrahydroquinoline core through cyclization reactions. Subsequent functionalization steps introduce the sulfonamide group and other substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The pharmacological evaluation of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yli)]-2-methylpropane - 1 - sulfonamide) has revealed several interesting findings. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in diseases such as cancer and inflammation. For example, preliminary data suggest that this compound may inhibit kinases that are overexpressed in certain cancer cell lines. Additionally, it has shown promise in reducing inflammation by modulating cytokine production.

The compound's interaction with biological targets is further enhanced by its ability to cross the blood-brain barrier. This property is crucial for developing therapeutic agents that need to exert their effects within the central nervous system. The tetrahydroquinoline scaffold is known to facilitate blood-brain barrier penetration, making N-(1 - ethyl - 2 - oxo - 1 , 2 , 3 , 4 - tetrahy droquino lin - 6 - yl strong >) - < strong > 2 - methylpropan e - 1 - sulfona mide strong >) an attractive candidate for treating neurological disorders.

In recent clinical trials, derivatives of tetrahydroquinoline have shown encouraging results in treating various conditions. While N-(1 - ethyl - 2 - oxo - 1 , 2 , 3 , 4 - tetrahy droquino lin - 6 - yl strong >) - < strong > 2 - methylpropan e - 1 - sulfona mide strong >) has not yet entered clinical trials itself, its structural similarity to these compounds suggests that it may exhibit similar therapeutic effects. Further preclinical studies are warranted to confirm these findings and explore potential side effects.

The development of novel drug candidates like N-(1 - ethyl - 2 - oxo - 1 , 2 , 3 , 4 - tetrahy droquino lin - 6 - yl strong >) - < strong > 2 - methylpropan e strong >) sulfon amide is a complex but rewarding endeavor. It requires a deep understanding of organic synthesis, pharmacology, and drug design principles. The collaboration between chemists, biologists, and clinicians is essential for translating laboratory discoveries into effective therapeutics.

The future directions for research on N-(1 ethyl strong >) )]tetrahy droquino lin ]] derivatives include exploring new synthetic routes that improve yield and sustainability. Additionally，investigating novel derivatives with enhanced pharmacological properties will be crucial。The use of computational methods such as molecular modeling and virtual screening can accelerate the discovery process by predicting binding affinities and identifying promising candidates for further testing。

In conclusion，N-(< strong > )]tetrahy droquino lin ]] derivatives，including N-(< strong > )]tetrahy droquino lin ]] derivatives，offer significant potential as therapeutic agents。Their unique structural features，combined with their diverse biological activities，make them valuable tools for drug discovery。Further research will be necessary to fully realize their clinical applications，but the progress made so far suggests that they are on track to becoming important contributors to modern medicine。